![molecular formula C19H22N6O3S B2825536 N-(3-(1H-imidazol-1-yl)propyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide CAS No. 921469-98-9](/img/structure/B2825536.png)
N-(3-(1H-imidazol-1-yl)propyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(1H-imidazol-1-yl)propyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C19H22N6O3S and its molecular weight is 414.48. The purity is usually 95%.
BenchChem offers high-quality N-(3-(1H-imidazol-1-yl)propyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(1H-imidazol-1-yl)propyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Activity
Compounds containing the imidazole ring, similar to the one , have been synthesized and evaluated for their anticonvulsant activities. For instance, omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives have been tested against seizures induced by maximal electroshock, with some derivatives showing promising activity (Aktürk et al., 2002).
Antitumor Activity
Several studies have focused on the synthesis and evaluation of compounds with the imidazole moiety for antitumor activity. Novel N-(8-(3-ureidophenyl)imidazo[1,2-a]pyridin-6-yl)acetamide derivatives, for example, have shown excellent anticancer activity against various cell lines, highlighting the potential of imidazole-containing compounds in cancer research (Chena et al., 2022).
Cytotoxic Activity
Research into novel N-pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives has revealed compounds with significant cytotoxicity against human cancer cell lines. Such findings underscore the importance of thiazole and imidazole rings in the development of new anticancer agents (Ding et al., 2012).
Antimicrobial and Anti-inflammatory Activities
Acetamido pyrrolyl azoles, including structures with imidazole and thiazole rings, have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities, showing potential in the treatment of bacterial infections and inflammation (Sowmya et al., 2017).
Antioxidant and/or Anti-inflammatory Compounds
Compounds featuring thiazole and imidazole scaffolds have been synthesized and assessed for their antioxidant and anti-inflammatory properties, with some derivatives displaying significant activity. These studies provide insights into the therapeutic potential of such compounds in oxidative stress and inflammatory conditions (Koppireddi et al., 2013).
properties
IUPAC Name |
N-(3-imidazol-1-ylpropyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O3S/c1-28-16-6-3-2-5-15(16)23-18(27)24-19-22-14(12-29-19)11-17(26)21-7-4-9-25-10-8-20-13-25/h2-3,5-6,8,10,12-13H,4,7,9,11H2,1H3,(H,21,26)(H2,22,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMXJZMXHYNYGJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NCCCN3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(1H-imidazol-1-yl)propyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.